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Compound of Interest

Compound Name: ABTL-0812

Cat. No.: B1662738

For researchers, scientists, and drug development professionals handling the investigational
anticancer agent ABTL-0812, adherence to proper disposal protocols is critical to ensure
laboratory safety and environmental protection. As ABTL-0812 is a first-in-class small molecule
currently in clinical development, specific disposal guidelines must be followed in accordance
with institutional, federal, and state regulations for investigational and hazardous materials.[1]

[21(31[4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department.[1][5] All personnel handling ABTL-0812
waste must be current on chemical waste management training.[5]

Personal Protective Equipment (PPE): At a minimum, standard laboratory PPE, including a lab
coat, safety glasses, and chemical-resistant gloves, should be worn when handling ABTL-0812
and its waste.

Spill Management: In the event of a spill, isolate the area and follow your institution's
established spill cleanup procedures for chemical agents.

Step-by-Step Disposal Protocol for ABTL-0812

The following protocol is a general guideline based on standard practices for the disposal of
investigational drugs.[1][2][5] Researchers must adapt these steps to comply with their specific
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institutional and sponsor requirements.

« Initial Assessment and Segregation:

o Contact your institution's EHS office to determine if ABTL-0812 is classified as a
hazardous waste according to the Resource Conservation and Recovery Act (RCRA)
guidelines.[1]

o Segregate all waste contaminated with ABTL-0812, including unused product, partially
used vials, contaminated lab supplies (e.g., pipette tips, gloves), and empty containers.

e Containerization:

o Select a compatible, leak-proof hazardous waste container.[5] This is often a designated
plastic or glass container provided by your EHS department.[5]

o Full, partially full, and empty vials or ampules of ABTL-0812 should be placed directly into
the designated hazardous waste container.[2] It is not necessary to empty the containers
before disposal.[5]

e Labeling:

o Obtain official HAZARDOUS WASTE labels from your EHS department; no other labels
are acceptable.[5]

o Complete the label with the following information[5]:

» Principal Investigator's (Pl) name

= Laboratory location (building and room number)

= Contact phone number

» Full chemical name: "ABTL-0812" (no abbreviations)

» Concentration and quantity of the waste

e Storage:
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o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) that is registered with your EHS department.[5]

o Ensure the container is kept closed except when adding waste.

o Conduct and document weekly inspections of the SAA.[5]

e Disposal Request and Pickup:

o Once the container is full or ready for disposal, submit a chemical waste disposal request
form to your EHS department.[5]

o EHS will then arrange for the pickup and transportation of the waste to a permitted
hazardous waste incineration facility.[1][2][5]

Quantitative Data Summary

While a specific Safety Data Sheet for ABTL-0812 is not publicly available, its use in preclinical
and clinical studies provides some context for handling concentrations.

Parameter Value Reference
In Vitro IC50 (Glioblastoma) 15.2 uM to 46.9 uM [6][7]

In Vivo Dosage (Mice) 120 mg/kg or 240 mg/kg (oral) [7]

Clinical Trial Dosage 500 mg to 1300 mg (oral, tid) [8]

It is important to note that any concentration of an investigational drug should be handled as
potentially hazardous.

Experimental Protocols Cited

The disposal procedures outlined are based on established protocols for handling
investigational drugs in a research setting. For detailed experimental use of ABTL-0812,
researchers should refer to publications on its mechanism of action and clinical trials. For
instance, in preclinical models, ABTL-0812 has been administered orally to mice at doses of

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.benchchem.com/product/b1662738?utm_src=pdf-body
https://www.researchgate.net/publication/365086718_Anticancer_effects_of_ABTL0812_a_clinical_stage_drug_inducer_of_autophagy-mediated_cancer_cell_death_in_glioblastoma_models
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.943064/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.943064/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC11265130/
https://www.benchchem.com/product/b1662738?utm_src=pdf-body
https://www.benchchem.com/product/b1662738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

120 mg/kg and 240 mg/kg to study its antitumor efficacy.[7] In clinical trials, doses have ranged
up to 1300 mg three times a day.[8]

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the ABTL-0812 disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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